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Compound of Interest

Compound Name: 4-Formylbenzenesulfonic acid

Cat. No.: B046858

An In-Depth Technical Guide to the Physical Properties of 4-Formylbenzenesulfonic Acid

Introduction

4-Formylbenzenesulfonic acid (CAS No. 5363-54-2), also known as 4-sulfobenzaldehyde, is
a bifunctional aromatic organic compound of significant interest to researchers in synthetic
chemistry and drug development.[1] Its structure incorporates both a chemically reactive formyl
(aldehyde) group and a strongly acidic sulfonic acid group positioned in para on a benzene
ring.[1] This unique arrangement makes it a versatile building block and intermediate in the
synthesis of dyes, specialized polymers, pharmaceuticals, and agrochemicals.[1] The electron-
withdrawing nature of both substituents significantly influences the molecule's reactivity and
physical characteristics.[1]

This technical guide serves as a comprehensive resource on the core physical properties of 4-
formylbenzenesulfonic acid. It provides field-proven experimental protocols for property
determination, grounded in authoritative references, to ensure scientific accuracy and
reproducibility for professionals in research and development.

Molecular and Physicochemical Properties

4-Formylbenzenesulfonic acid is a solid at room temperature.[2] The presence of the highly
polar sulfonic acid group dominates its physical behavior, rendering it a strong acid and
influencing its solubility profile. The aldehyde group provides a reactive site for a multitude of
organic transformations.[1]
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Below is a diagram illustrating the molecular structure of 4-formylbenzenesulfonic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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